Cas no 2091697-60-6 ((5-Bromo-2,3-difluorophenyl)(methyl)sulfane)

• Product Name: (5-Bromo-2,3-difluorophenyl)(methyl)sulfane
• CAS No: 2091697-60-6
• MF: C₇H₅BrF₂S
• MW: 239.08
• CID: 5076534
• Update Time: 2025-06-29

(5-Bromo-2,3-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2,3-difluorophenyl)(methyl)sulfane

• Inchi： 1S/C7H5BrF2S/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
• InChI Key： RMHSOBYXQFYIJX-UHFFFAOYSA-N
• SMILES： C1(F)=CC(Br)=CC(SC)=C1F

Additional information on (5-Bromo-2,3-difluorophenyl)(methyl)sulfane

Introduction to (5-Bromo-2,3-difluorophenyl)(methyl)sulfane (CAS No. 2091697-60-6)

(5-Bromo-2,3-difluorophenyl(methyl)sulfane) is a specialized organic compound with the CAS number 2091697-60-6. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of both bromine and fluorine substituents in its aromatic ring makes it a versatile intermediate for various synthetic transformations, particularly in the development of novel agrochemicals and pharmaceuticals.

The compound's structure consists of a phenyl ring substituted with bromine at the 5-position and fluorine atoms at the 2- and 3-positions, coupled with a methyl sulfide group. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. The bromine atom, in particular, serves as a reactive site for further functionalization, while the fluorine atoms contribute to metabolic stability and lipophilicity, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Research has shown that the introduction of fluorine atoms can significantly alter the binding affinity of molecules to their target receptors, leading to more effective therapeutic outcomes. For instance, studies have demonstrated that fluorinated phenyl rings can enhance the binding of small-molecule inhibitors to enzymes, thereby improving their efficacy as drugs.

The (5-Bromo-2,3-difluorophenyl)(methyl)sulfane compound has been explored in several synthetic pathways that aim to produce more complex molecules with potential pharmaceutical applications. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating various types of cancer. By leveraging its reactive bromine moiety, researchers can introduce additional functional groups that enhance the inhibitory activity against specific kinases.

Moreover, the compound's structural features make it an attractive candidate for developing novel agrochemicals. Fluorinated aromatic compounds are known for their improved resistance to degradation and enhanced bioavailability, which are essential properties for effective pesticides and herbicides. The (5-Bromo-2,3-difluorophenyl)(methyl)sulfane derivative has been investigated as a key intermediate in synthesizing next-generation agrochemicals that offer higher efficacy while minimizing environmental impact.

Recent advancements in computational chemistry have also highlighted the potential of this compound in drug discovery. Molecular modeling studies have shown that its structure can be optimized to improve its solubility and permeability across biological membranes, which are critical factors for drug absorption and distribution. These insights have guided researchers in designing derivatives with enhanced pharmacological properties.

The synthesis of (5-Bromo-2,3-difluorophenyl)(methyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the halogenation of a bromobenzene derivative followed by fluorination using appropriate reagents. The introduction of the methyl sulfide group is then achieved through nucleophilic substitution or other coupling reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent applications.

In conclusion, (5-Bromo-2,3-difluorophenyl)(methyl)sulfane (CAS No. 2091697-60-6) is a highly versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with enhanced biological activity. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an increasingly important role in drug discovery and development.